2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine is not fully understood. However, studies have shown that the compound inhibits various signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway, which are involved in cell growth, inflammation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine has various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress, improve cognitive function, and reduce neuroinflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine in lab experiments include its potential therapeutic applications in various diseases and its ability to inhibit various signaling pathways. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.
Future Directions
Future research directions for 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine include further studies to determine its mechanism of action, safety, and efficacy in various diseases. Additionally, studies could focus on developing derivatives of the compound to improve its potency and selectivity. Furthermore, the compound could be studied for its potential applications in other diseases, such as autoimmune diseases and metabolic disorders.
Synthesis Methods
The synthesis of 2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine involves the reaction of 4-(chloromethyl)phenyl methanesulfonate with 2-propyl-5-(4-pyridyl)pyrimidine in the presence of a base. The resulting intermediate is then reacted with morpholine and a palladium catalyst to yield the final product.
Scientific Research Applications
2-(4-methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine has been studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Studies have shown that the compound has anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It also has potential as a treatment for cardiovascular diseases by reducing inflammation and oxidative stress. Additionally, the compound has shown promising results in improving cognitive function and reducing neuroinflammation in animal models of Alzheimer's disease.
properties
IUPAC Name |
2-[(4-methoxyphenyl)methyl]-4-[(2-propylpyrimidin-5-yl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O2/c1-3-4-20-21-12-17(13-22-20)14-23-9-10-25-19(15-23)11-16-5-7-18(24-2)8-6-16/h5-8,12-13,19H,3-4,9-11,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQZBPBXXPKTHPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC=C(C=N1)CN2CCOC(C2)CC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxybenzyl)-4-[(2-propyl-5-pyrimidinyl)methyl]morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.